Cas no 172923-77-2 (Macrosphelide A)

• Product Name: Macrosphelide A
• CAS No: 172923-77-2
• MF: C₁₆H₂₂O₈
• MW: 342.341085910797
• CID: 198140
• PubChem ID: 10783458
• Update Time: 2025-05-19

Macrosphelide A Chemical and Physical Properties

Names and Identifiers

• 1,5,11-Trioxacyclohexadeca-7,13-diene-2,6,12-trione,9,15-dihydroxy-4,10,16-trimethyl-, (4S,7E,9R,10S,13E,15R,16S)-
• (4S,9R,10S,15R,16S)-9,15-dihydroxy-4,10,16-trimethyl-1,5,11-trioxacyclohexadeca-7,13-diene-2,6,12-trione
• (+)-MacrosphelideA
• Macrosphelide A
• (+)-macrosphelide A
• Q57829724
• 9R,15R-dihydroxy-4S,10S,16S-trimethyl-1,5,11-trioxacyclohexadeca-7E,13E-diene-2,6,12-trione
• HY-125652
• (4S,7E,9R,10S,13E,15R,16S)-9,15-Dihydroxy-4,10,16-trimethyl-1,5,11-trioxacyclohexadeca-7,13-diene-2,6,12-trione
• CHEMBL3799842
• CS-0092619
• 172923-77-2
• AKOS040755899
• Macrosphelide D
• Macrosphelide E
• 200335-76-8
• (+)-Macrosphelide A; 9R,15R-dihydroxy-4S,10S,16S-trimethyl-1,5,11-trioxacyclohexadeca-7E,13E-diene-2,6,12-trione

• Inchi： 1S/C16H22O8/c1-9-8-16(21)24-11(3)13(18)5-7-15(20)23-10(2)12(17)4-6-14(19)22-9/h4-7,9-13,17-18H,8H2,1-3H3/b6-4+,7-5+/t9-,10-,11-,12+,13+/m0/s1
• InChI Key： MJMMUATWVTYSFD-FTXQSDARSA-N
• SMILES： O1C(C[C@H](C)OC(C=C[C@H]([C@H](C)OC(C=C[C@H]([C@@H]1C)O)=O)O)=O)=O |t:7,14|

Computed Properties

• Exact Mass: 342.13146
• Monoisotopic Mass: 342.13146766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 119
• Molecular Weight: 342.34

Experimental Properties

• PSA: 119.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on Macrosphelide A

Exploring Macrosphelide A (CAS No. 172923-77-2): A Potent Bioactive Compound with Therapeutic Potential

Macrosphelide A (CAS No. 172923-77-2) is a naturally occurring macrocyclic lactone that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and promising biological activities. This compound, first isolated from the fungus Microsphaeropsis sp., belongs to the macrolide family and exhibits a range of pharmacological properties, including anti-inflammatory, anticancer, and immunomodulatory effects. Researchers are increasingly focusing on Macrosphelide A as a potential lead compound for drug development, particularly in the context of targeted cancer therapies and immune system regulation.

The molecular structure of Macrosphelide A features a 16-membered macrocyclic ring with ester and ketone functional groups, which contribute to its bioactivity and selective binding to cellular targets. Recent studies have highlighted its ability to inhibit the proliferation of certain cancer cell lines by interfering with cell cycle progression and inducing apoptosis. These findings align with current trends in precision medicine, where compounds like Macrosphelide A are explored for their ability to target specific molecular pathways while minimizing off-target effects.

In addition to its anticancer potential, Macrosphelide A has shown promise as an anti-inflammatory agent. With the growing prevalence of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, there is a surge in interest for novel compounds that can modulate inflammatory responses without the side effects associated with traditional therapies. Macrosphelide A has been reported to suppress the production of pro-inflammatory cytokines, making it a candidate for further investigation in this area.

From a synthetic perspective, the production of Macrosphelide A presents challenges due to its complex macrocyclic structure. However, advancements in organic synthesis and biotechnological methods have enabled researchers to explore scalable production routes. The compound’s structure-activity relationship (SAR) is also a hot topic, as modifications to its core structure could lead to derivatives with enhanced potency or reduced toxicity.

The rise of AI-driven drug discovery has further accelerated research into Macrosphelide A. Computational models are being used to predict its interactions with biological targets, optimize its pharmacokinetic properties, and identify potential synergies with existing drugs. This aligns with the broader trend of integrating machine learning and cheminformatics into natural product research.

For researchers and pharmaceutical developers, Macrosphelide A represents a compelling case study in the intersection of natural product chemistry and modern drug development. Its multifaceted bioactivity, combined with the growing demand for innovative therapeutics, positions it as a compound of significant interest. Future studies will likely focus on elucidating its mechanisms of action, optimizing its delivery systems, and exploring its potential in combination therapies.